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2-{[4-(2-Bromo-4-methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}-1(2H)-phthalazinone 2-{[4-(2-Bromo-4-methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}-1(2H)-phthalazinone
Brand Name: Vulcanchem
CAS No.: 727419-63-8
VCID: VC0360303
InChI: InChI=1S/C18H14BrN5OS/c1-11-6-7-15(14(19)8-11)24-16(21-22-18(24)26)10-23-17(25)13-5-3-2-4-12(13)9-20-23/h2-9H,10H2,1H3,(H,22,26)
SMILES: CC1=CC(=C(C=C1)N2C(=NNC2=S)CN3C(=O)C4=CC=CC=C4C=N3)Br
Molecular Formula: C18H14BrN5OS
Molecular Weight: 428.3g/mol

2-{[4-(2-Bromo-4-methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}-1(2H)-phthalazinone

CAS No.: 727419-63-8

Main Products

VCID: VC0360303

Molecular Formula: C18H14BrN5OS

Molecular Weight: 428.3g/mol

2-{[4-(2-Bromo-4-methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}-1(2H)-phthalazinone - 727419-63-8

CAS No. 727419-63-8
Product Name 2-{[4-(2-Bromo-4-methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}-1(2H)-phthalazinone
Molecular Formula C18H14BrN5OS
Molecular Weight 428.3g/mol
IUPAC Name 2-[[4-(2-bromo-4-methylphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]phthalazin-1-one
Standard InChI InChI=1S/C18H14BrN5OS/c1-11-6-7-15(14(19)8-11)24-16(21-22-18(24)26)10-23-17(25)13-5-3-2-4-12(13)9-20-23/h2-9H,10H2,1H3,(H,22,26)
Standard InChIKey HILXQYJRECRDIX-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)N2C(=NNC2=S)CN3C(=O)C4=CC=CC=C4C=N3)Br
Canonical SMILES CC1=CC(=C(C=C1)N2C(=NNC2=S)CN3C(=O)C4=CC=CC=C4C=N3)Br
PubChem Compound 1258284
Last Modified Nov 11 2021
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